5-[(4-phenyl-1-piperazinyl)carbonyl]-1-[2-(2-pyridinyl)ethyl]-2-piperidinone

• IUPAC Name: 5-(4-phenylpiperazine-1-carbonyl)-1-(2-pyridin-2-ylethyl)piperidin-2-one
• InChI: InChI=1S/C23H28N4O2/c28-22-10-9-19(18-27(22)13-11-20-6-4-5-12-24-20)23(29)26-16-14-25(15-17-26)21-7-2-1-3-8-21/h1-8,12,19H,9-11,13-18H2
• InChI Key: CGGQXHJEDIOFSU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(CC1C(=O)N2CCN(CC2)C3=CC=CC=C3)CCC4=CC=CC=N4
• Molecular Formula: C23H28N4O2
• Molecular Weight: 392.5 g/mol

Description

5-[(4-phenyl-1-piperazinyl)carbonyl]-1-[2-(2-pyridinyl)ethyl]-2-piperidinone, also known as PPAP, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 5-[(4-phenyl-1-piperazinyl)carbonyl]-1-[2-(2-pyridinyl)ethyl]-2-piperidinone is not fully understood. However, it is believed to act on the dopamine and serotonin systems in the brain. This compound has been shown to increase the release of dopamine and serotonin in the prefrontal cortex, which may contribute to its antidepressant and cognitive-enhancing effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in the growth and survival of neurons. Additionally, this compound has been shown to increase the number of dendritic spines, which are structures that allow neurons to communicate with one another.

Advantages and Limitations for Lab Experiments

5-[(4-phenyl-1-piperazinyl)carbonyl]-1-[2-(2-pyridinyl)ethyl]-2-piperidinone has several advantages for lab experiments. It is stable and easy to synthesize, which makes it a cost-effective compound for research purposes. However, this compound has some limitations as well. It has low water solubility, which can make it difficult to administer in vivo. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for research related to 5-[(4-phenyl-1-piperazinyl)carbonyl]-1-[2-(2-pyridinyl)ethyl]-2-piperidinone. One potential area of research is the development of more water-soluble derivatives of this compound. Additionally, further studies are needed to fully understand the safety and efficacy of this compound in humans. Finally, this compound may have potential applications in the treatment of various neurological and psychiatric disorders, so further research is needed to explore these potential therapeutic uses.
Conclusion:
This compound is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and antidepressant effects in animal models, and may have potential applications in the treatment of various neurological and psychiatric disorders. Further research is needed to fully understand the safety and efficacy of this compound in humans, and to explore its potential therapeutic uses.

Synthesis Methods

5-[(4-phenyl-1-piperazinyl)carbonyl]-1-[2-(2-pyridinyl)ethyl]-2-piperidinone is synthesized through a multistep process that involves the reaction of various chemical compounds. The first step involves the reaction of 4-chlorobutyryl chloride with 4-phenylpiperazine to form 4-phenyl-1-(4-chlorobutyryl)piperazine. The second step involves the reaction of 4-phenyl-1-(4-chlorobutyryl)piperazine with 2-pyridinyl ethylamine to form 5-(4-phenyl-1-piperazinyl)carbonyl)-1-(2-pyridinyl)ethyl)piperidin-2-one. The final step involves the reduction of the carbonyl group to form this compound.

Scientific Research Applications

5-[(4-phenyl-1-piperazinyl)carbonyl]-1-[2-(2-pyridinyl)ethyl]-2-piperidinone has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and antidepressant effects in animal models. Additionally, this compound has been shown to improve cognitive function and memory in rodents. These findings suggest that this compound may have potential applications in the treatment of various neurological and psychiatric disorders.